2-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]pyridine, 95%

• IUPAC Name: 4-[4-(piperidine-1-carbonyl)phenyl]-1H-pyridin-2-one
• InChI: InChI=1S/C17H18N2O2/c20-16-12-15(8-9-18-16)13-4-6-14(7-5-13)17(21)19-10-2-1-3-11-19/h4-9,12H,1-3,10-11H2,(H,18,20)
• InChI Key: QQLPSESKDIDVTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)C3=CC(=O)NC=C3
• Molecular Formula: C17H18N2O2
• DSSTOX Substance ID: DTXSID50683241
• Molecular Weight: 282.34 g/mol
• CAS RN: 1261997-18-5

Description

2-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]pyridine (abbreviated as 2H4PPCP) is a chemical compound that has been used in a variety of scientific research applications. It is a white solid that can be synthesized in a laboratory setting, and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

2-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]pyridine, 95% has been used in a variety of scientific research applications. It has been used as an inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been used as an inhibitor of the enzyme monoamine oxidase (MAO), which is involved in the breakdown of the neurotransmitters dopamine and serotonin. 2-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]pyridine, 95% has also been used in studies to investigate the effects of various drugs on the nervous system.

Mechanism of Action

2-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]pyridine, 95% has been found to act as an inhibitor of both AChE and MAO. It binds to the active sites of these enzymes, preventing them from breaking down their respective neurotransmitters. This leads to an increase in the levels of acetylcholine and dopamine/serotonin in the brain, which can have a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]pyridine, 95% are largely dependent on its mechanism of action. By inhibiting AChE, 2-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]pyridine, 95% can lead to an increase in the levels of acetylcholine in the brain. This can lead to increased alertness, improved memory, and improved cognitive function. By inhibiting MAO, 2-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]pyridine, 95% can lead to an increase in the levels of dopamine and serotonin in the brain. This can lead to improved mood, increased motivation, and improved social functioning.

Advantages and Limitations for Lab Experiments

2-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]pyridine, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize in a laboratory setting, and it has been found to be effective at inhibiting both AChE and MAO. However, it is important to note that the effects of 2-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]pyridine, 95% can vary significantly depending on the dosage used. As such, it is important to use the proper dosage when conducting laboratory experiments with 2-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]pyridine, 95%.

Future Directions

There are a variety of potential future directions for research involving 2-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]pyridine, 95%. One potential direction is to investigate the effects of 2-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]pyridine, 95% on various neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. Another potential direction is to investigate the effects of 2-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]pyridine, 95% on various psychiatric disorders, such as depression and anxiety. Additionally, further research could be conducted to investigate the potential therapeutic uses of 2-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]pyridine, 95%, such as the treatment of cognitive decline or the treatment of mood disorders. Finally, research could be conducted to investigate the long-term effects of 2-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]pyridine, 95% on the human body.

Synthesis Methods

2-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]pyridine, 95% can be synthesized by a variety of methods. One method involves reacting 4-(piperidine-1-carbonyl)phenol with 2-chloropyridine in the presence of potassium carbonate in aqueous ethanol. This reaction yields 2-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]pyridine, 95% in a 95% yield. Another method involves reacting 4-(piperidine-1-carbonyl)phenol with 2-chloropyridine in the presence of sodium hydroxide in aqueous ethanol. This reaction yields 2-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]pyridine, 95% in a 92% yield.